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Chemical Identity and Storage Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S1916528

CAS No.: 98752-06-8

Compound Focus: Latifoline N-oxide

Get Quote

Latifoline N-oxide is a natural alkaloid isolated from Hackelia floribunda (Western False Forget-Me-Not)

[1]. Proper storage is critical to maintain its stability, as it is susceptible to degradation.

The table below summarizes the key chemical properties and supplier-recommended storage conditions for

Latifoline N-oxide.

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

Chemical Name

Appearance

Purity

Recommended
Storage

98752-06-8 [1] [2]

C20H27NOs [1] [2]

409.43 g/mol [1] [2]

[7-[(3,5-dimethyl-2-0x0-3H-furan-4-carbonyl)peroxymethyl]-4-oxido-2,3,5,8-
tetrahydro-1H-pyrrolizin-4-ium-1-yl] 2-methylbutanoate [1]

Powder [1]

>98% [2]

Desiccate at -20°C [1]
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Storage and Handling Protocol

Adherence to the following protocol is essential for preserving the long-term stability and integrity of

Latifoline N-oxide.

Storage Conditions

e Temperature: Store the product at -20°C * 2°C [1].
e Humidity: Protect from moisture by storing in a sealed container with a desiccant pack [1].
e Formats: The compound is available in various sizes, typically from 5 mg to 1000 mg [1].

Handling and Reconstitution

e Thawing: Before opening, allow the vial to warm to room temperature for at least one hour to prevent
condensation and moisture absorption [1].
e Solubility: Latifoline N-oxide is soluble in common organic solvents such as Chloroform,
Dichloromethane, Ethyl Acetate, DMSO, and Acetone [1].
e Stock Solution Preparation:
o For optimal stability, prepare stock solutions on the day of use.
o If necessary, stock solutions can be prepared in advance, sealed, and stored below -20°C for
several months [1].
o To achieve higher solubility, warm the tube at 37°C and use brief sonication in an ultrasonic
bath [1].
¢ Dilution Calculator: The following formula can be used for dilution calculations [1]:
o Concentration (start) x Volume (start) = Concentration (final) x Volume (final)

Stability and Degradation Considerations

The requirement for low-temperature storage is likely due to the risk of oxidative and thermal degradation.

¢ General Degradation Pathways: Oxidative degradation is a disintegration process initiated by
oxygen, which can be accelerated by factors like UV light and heat [3]. This process involves free
radicals and can lead to the formation of new functional groups (e.g., carbonyls, peroxides) and a
reduction in molecular weight, ultimately compromising the compound's integrity [3].

¢ Relevance to N-oxides: The formation of N-oxide degradants is a major concern in drug
development, as it can alter a compound's pharmacological activity, solubility, stability, and toxicity [4].
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Computational studies using Density Functional Theory (DFT) can predict the susceptibility of
nitrogen atoms to such oxidation [4].

Experimental Workflow for Stability Assessment

For research requiring rigorous stability data, you can implement the following forced degradation study

workflow.

(Start: Latifoline N-oxide Sample

e it
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Click to download full resolution via product page

Analytical Methods for Identity and Purity

The following techniques should be employed to verify the identity and monitor the stability of Latifoline

N-oxide.
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e Chromatography: High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS) are standard for assessing purity and quantifying degradation products.
e Spectroscopy:
o Mass Spectrometry (MS): Confirms molecular weight. The parent alkaloid, Latifoline, has a
molecular weight of 393.43 g/mol (C20H27NO?7) [5] [6], and the N-oxide adds an oxygen atom.
o Nuclear Magnetic Resonance (NMR): Provides structural confirmation. The original
characterization of Latifoline and Latifoline N-oxide was reported using spectroscopic
evidence [1] [6].
¢ Specific Rotation: The natural Latifoline base is levorotatory, with [a]D 4.0° (c 0.8, CHCIs) [6], which
can serve as a identifying characteristic.

Important Safety and Regulatory Notes

o Safety Data: Specific hazard codes and safety statements for Latifoline N-oxide are not fully
classified in the available sources [6]. As a standard laboratory practice, handle all chemicals with
care using appropriate personal protective equipment (PPE) and refer to the Material Safety Data
Sheet (MSDS) from your supplier.

¢ Herbal Medicine Context: While this protocol focuses on the pure compound, it is important to note
that herbal medicines, in general, are not free from side effects or adverse drug interactions. Their
safety, efficacy, and quality must be systematically evaluated [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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